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Compound of Interest

Compound Name: Cefodizime (sodium)
Cat. No.: B15708358
Get Quote
\ J

These comprehensive guidelines are designed for researchers, scientists, and drug
development professionals, providing detailed instructions on the preparation, storage, and
application of Cefodizime (sodium) solutions for various research purposes.

Physicochemical Properties and Solubility

Cefodizime sodium is a third-generation cephalosporin antibiotic.[1] For research applications,
understanding its solubility and stability is critical for preparing accurate and effective solutions.
Cefodizime sodium is available as a powder for reconstitution.[1]

Table 1: Solubility of Cefodizime (sodium)
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Concentration

Solvent Solubility Notes
(mM)

Solutions should be
Water 270 mg/mL[2] ~430 mM

prepared fresh.
DMSO (Dimethyl Use fresh, moisture-

_ 100 mg/mL[3][4][5] ~159 mM[3][5]

Sulfoxide) free DMSO.[4]

Can be used in some

preparation processes
Ethanol Insoluble[5]

with other solvents.[6]

[7]

10% DMSO, 40%
=>4 mg/mL[3] ~6.36 mM[3] PEG300, 5% Tween
80, 45% Saline.[3]

Co-solvent Mixture 1

(for in vivo use)

10% DMSO, 90%
> 2.08 mg/mL[8] ~3.31 mM[8] (20% SBE-B-CD in
Saline).[8]

Co-solvent Mixture 2

(for in vivo use)

Stability and Storage of Cefodizime (sodium)
Solutions

Proper storage is crucial to maintain the integrity of Cefodizime (sodium) solutions for
reproducible experimental results.

Table 2: Storage and Stability of Cefodizime (sodium) Solutions
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) Storage .
Solution Type Duration Notes
Temperature
Powder -20°C 3 years[3] Store in a dry place.
o Aliquot to avoid
Stock Solution in
-80°C 6 months[8] repeated freeze-thaw
DMSO
cycles.[8]
Stock Solution in Sealed storage, away
-20°C 1 month[8]

DMSO

from moisture.[8]

Aqueous Solutions

(e.g., in saline,

Room Temperature

At least 24 hours[9]

Stability may vary with

the specific infusion

(20-24°C) .
dextrose) fluid.
Aqueous Solutions ) )
) ) Refrigeration extends
(e.g., in saline, 4°C At least 6 days[9]

dextrose)

stability.

In vivo Working

Solutions

Prepared Fresh

Use on the same
day[8]

Recommended to
ensure potency and

avoid degradation.

Mechanism of Action

Cefodizime exerts its antibacterial effect by inhibiting bacterial cell wall synthesis. It binds to

and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the cross-

linking of peptidoglycan in the bacterial cell wall.[1] This disruption leads to cell lysis and

bacterial death.[1]
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Cefodizime's antibacterial mechanism of action.

In addition to its antibacterial properties, Cefodizime has demonstrated immunomodulatory
effects.[8][10] Research suggests that it can regulate the expression of cytokines through the
Toll-like receptor 4 (TLR4) signaling pathway.[2]
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Cefodizime's immunomodulatory signaling pathway.

Experimental Protocols
Preparation of Stock Solutions
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A concentrated stock solution is essential for preparing working solutions for various assays.

Protocol 1: High-Concentration Aqueous Stock Solution

Weigh the desired amount of Cefodizime (sodium) powder in a sterile container.

Add sterile, nuclease-free water to dissolve the powder. Cefodizime (sodium) is soluble in
water up to 270 mg/mL.[2]

Gently vortex or swirl to ensure complete dissolution.
Sterilize the solution by passing it through a 0.22 pm filter.
Aliquot the stock solution into sterile, single-use vials.

Store aliquots at -20°C for up to 1 month or -80°C for up to 6 months.[8]

Protocol 2: DMSO Stock Solution

Weigh the desired amount of Cefodizime (sodium) powder in a sterile container.

Add high-purity, anhydrous DMSO to dissolve the powder. Cefodizime (sodium) is soluble
in DMSO up to 100 mg/mL.[3][4][5]

Gently vortex or sonicate to aid dissolution.
Aliquot the stock solution into sterile, single-use vials.

Store aliquots at -20°C for up to 1 month or -80°C for up to 6 months.[8]
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Stock Solution Preparation Workflow

Weigh Cefodizime
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Workflow for preparing Cefodizime (sodium) stock solutions.

Preparation of Working Solutions for In Vitro Assays

Protocol 3: Solution for Minimum Inhibitory Concentration (MIC) Testing
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This protocol is based on standard broth microdilution methods.

Prepare a stock solution of Cefodizime (sodium) in an appropriate solvent (e.g., water or
DMSO) at a concentration at least 10 times the highest concentration to be tested.

Prepare serial two-fold dilutions of the stock solution in a sterile diluent (e.g., sterile water or
saline).

In a 96-well microtiter plate, add the appropriate volume of each Cefodizime dilution to wells
containing Mueller-Hinton Broth (or another suitable bacterial growth medium).

Inoculate each well with a standardized bacterial suspension (e.g., 0.5 McFarland standard).
Incubate the plate under appropriate conditions for the test organism.

The MIC is the lowest concentration of Cefodizime that inhibits visible bacterial growth.

Protocol 4: Solution for Cell-Based Immunomodulation Assays

This protocol is suitable for studying the effects of Cefodizime on immune cells, such as

peripheral blood mononuclear cells (PBMCSs) or specific leukocyte populations.

Thaw a frozen aliquot of Cefodizime (sodium) stock solution (prepared in water or DMSO).

Dilute the stock solution to the desired final concentrations (e.g., 1-250 pg/mL) in complete
cell culture medium (e.g., RPMI-1640 or DMEM supplemented with fetal bovine serum and
antibiotics).[6]

Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture is non-toxic
(typically < 0.5%).

Add the Cefodizime working solutions to cultured immune cells.

Co-incubate with a stimulant (e.g., lipopolysaccharide [LPS]) if investigating the modulation
of an inflammatory response.

Incubate the cells for the desired period before assessing endpoints such as cytokine
production, cell proliferation, or phagocytosis.[2][6][8]
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Preparation of Working Solutions for In Vivo Studies

For animal studies, Cefodizime (sodium) is typically administered via injection. The following
are examples of formulations that can be prepared.

Protocol 5: Co-solvent Formulation for Injection

This formulation is designed to enhance the solubility and stability of Cefodizime for in vivo
administration.

Prepare a stock solution of Cefodizime (sodium) in DMSO (e.g., 40 mg/mL).
e In a sterile tube, add the required volume of the DMSO stock solution.

e Sequentially add PEG300, Tween 80, and saline, mixing thoroughly after each addition. A
common ratio is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[3]

» Ensure the final solution is clear. If precipitation occurs, gentle warming or sonication may be
used to aid dissolution.[8]

e This working solution should be prepared fresh on the day of use.[8]
Protocol 6: Aqueous Formulation for Injection

For subcutaneous or intramuscular injection, a simple aqueous solution can often be used.

Prepare a stock solution of Cefodizime (sodium) in sterile water or saline.

Dilute the stock solution to the desired final concentration for injection with sterile saline or

phosphate-buffered saline (PBS).

Ensure the final solution is clear and free of precipitates.

This working solution should be prepared fresh on the day of use.

Safety Precautions

When handling Cefodizime (sodium) powder and solutions, standard laboratory safety
practices should be followed. This includes wearing appropriate personal protective equipment
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(PPE) such as gloves, a lab coat, and safety glasses. Work in a well-ventilated area or a

chemical fume hood when handling the powder. Refer to the manufacturer's Safety Data Sheet
(SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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